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molecular formula C5H3ClFN B1582542 2-Chloro-6-fluoropyridine CAS No. 20885-12-5

2-Chloro-6-fluoropyridine

Cat. No. B1582542
CAS RN: 20885-12-5
M. Wt: 131.53 g/mol
InChI Key: LXOHKRGLGLETIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08367706B2

Procedure details

2-Chloro-6-fluoropyridine (298 mg, 2.3 mmol) was taken up in tetrahydrofuran (11.4 mL) and cooled to −78° C. n-Butyllithium (1.42 mL of 1.6 M in hexanes, 2.3 mmol) was added dropwise over 5 min. The solution was stirred for 30 minutes and methyl chloroformate (0.3 mL, 3.9 mmol) was added dropwise over 15 minutes. The resulting mixture was stirred at −78° C. for 2 hrs and then warmed to 0° C. and stirred for 3 hours. The reaction was then quenched with saturated aqueous ammonium chloride and extracted with ethyl acetate. The combined organics were dried over magnesium sulfate, filtered, and concentrated in vacuo. The crude residue was purified by flash chromatography (silica, 0-17% ethyl acetate/hexanes) to afford the title compound as a white solid.
Name
2-Chloro-6-fluoropyridine
Quantity
298 mg
Type
reactant
Reaction Step One
Name
n-Butyllithium
Quantity
1.42 mL
Type
reactant
Reaction Step Two
Name
methyl chloroformate
Quantity
0.3 mL
Type
reactant
Reaction Step Three
Name
tetrahydrofuran
Quantity
11.4 mL
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([F:8])[N:3]=1.C([Li])CCC.Cl[C:15]([O:17][CH3:18])=[O:16]>O1CCCC1>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([C:15]([O:17][CH3:18])=[O:16])=[C:4]([F:8])[N:3]=1

Inputs

Step One
Name
2-Chloro-6-fluoropyridine
Quantity
298 mg
Type
reactant
Smiles
ClC1=NC(=CC=C1)F
Step Two
Name
n-Butyllithium
Quantity
1.42 mL
Type
reactant
Smiles
C(CCC)[Li]
Step Three
Name
methyl chloroformate
Quantity
0.3 mL
Type
reactant
Smiles
ClC(=O)OC
Step Four
Name
tetrahydrofuran
Quantity
11.4 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The solution was stirred for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise over 5 min
Duration
5 min
STIRRING
Type
STIRRING
Details
The resulting mixture was stirred at −78° C. for 2 hrs
Duration
2 h
STIRRING
Type
STIRRING
Details
stirred for 3 hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
The reaction was then quenched with saturated aqueous ammonium chloride
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organics were dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The crude residue was purified by flash chromatography (silica, 0-17% ethyl acetate/hexanes)

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
ClC1=NC(=C(C(=O)OC)C=C1)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.